5-fluoro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine

• IUPAC Name: 5-fluoro-2-[3-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]pyrrolidin-1-yl]pyrimidine
• InChI: InChI=1S/C15H14F4N4O/c16-11-6-20-14(21-7-11)23-5-4-10(8-23)9-24-13-3-1-2-12(22-13)15(17,18)19/h1-3,6-7,10H,4-5,8-9H2
• InChI Key: CNXUSZJTFIZIQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=CC=CC(=N2)C(F)(F)F)C3=NC=C(C=N3)F
• Molecular Formula: C15H14F4N4O
• Molecular Weight: 342.29 g/mol

Description

The compound “5-fluoro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine” is a derivative of Trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives include the exchange of chlorine and fluorine atoms and the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive properties observed in this class of compounds.

Scientific Research Applications

Suzuki–Miyaura Coupling

5-Fluoro-2-[3-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)pyrrolidin-1-yl]pyrimidine: plays a crucial role in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. Its success lies in mild reaction conditions and functional group tolerance. The compound serves as an organoboron reagent, facilitating the formation of new C–C bonds. .

Drug Development

The trifluoromethyl group in this compound appears in various promising drugs across therapeutic applications. .

Fungicidal Activity

Researchers have designed and synthesized derivatives of this compound, demonstrating excellent fungicidal activity. .

Enhanced Drug Potency

A molecule containing a trifluoromethyl group attached to a tertiary stereogenic center in a heteroaliphatic ring has shown improved drug potency. .

Crop Protection

2,3-dichloro-5-(trifluoromethyl)pyridine, a derivative of this compound, is in high demand for crop protection products. .

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.